Cas no 146136-78-9 (2,4-Quinolinediamine)
2,4-Quinolinediamine structure
Product Name:2,4-Quinolinediamine
CAS No:146136-78-9
MF:C9H9N3
MW:159.187861204147
CID:101335
PubChem ID:14207924
Update Time:2025-04-18
2,4-Quinolinediamine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinolinediamine
- 2,4-DIAMINOQUINOLINE
- quinoline-2,4-diamine
- 2,3-DIPHENYLALANINE
- 2,4-Diaminochinolin
- Chinolin-2,4-diyldiamin
- quinoline-2,4-diyldiamine
- SCHEMBL323374
- FT-0727026
- 146136-78-9
- 4-aminoquinoline-imine
- DTXSID20557445
- AKOS006272768
-
- Inchi： 1S/C9H9N3/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5H,(H4,10,11,12)
- InChI Key： NKXSJFUIFJMXED-UHFFFAOYSA-N
- SMILES： N1C(=CC(=C2C=CC=CC=12)N)N
Computed Properties
- Exact Mass: 159.08000
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- Density: 1.312
- Boiling Point: 405.5°Cat760mmHg
- Flash Point: 228°C
- Refractive Index: 1.775
- PSA: 64.93000
- LogP: 2.56160
2,4-Quinolinediamine Related Literature
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Deepender Kaushik,Arshpreet Kaur,Nikolai Petrovsky,Deepak B. Salunke RSC Med. Chem. 2021 12 1065
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Gayyur,Shivani Choudhary,Ruchir Kant,Nayan Ghosh Chem. Commun. 2022 58 1974
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3. Fused quinoline heterocycles I. First example of the 2,4-diazidoquinoline-3-carbonitrile and 1-aryl-1,5-dihydro-1,2,3,4,5,6-hexaazaacephenanthrylenes ring systemsRamadan A. Mekheimer J. Chem. Soc. Perkin Trans. 1 1999 2183
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Subramanyam J. Tantry,Vikas Shinde,Gayathri Balakrishnan,Shankar D. Markad,Amit K. Gupta,Jyothi Bhat,Ashwini Narayan,Anandkumar Raichurkar,Lalit Kumar Jena,Sreevalli Sharma,Naveen Kumar,Robert Nanduri,Sowmya Bharath,Jitendar Reddy,Vijender Panduga,K. R. Prabhakar,Karthikeyan Kandaswamy,Parvinder Kaur,Neela Dinesh,Supreeth Guptha,Ramanatha Saralaya,Manoranjan Panda,Suresh Rudrapatna,Meenakshi Mallya,Harvey Rubin,Takahiro Yano,Khisi Mdluili,Christopher B. Cooper,V. Balasubramanian,Vasan K. Sambandamurthy,Vasanthi Ramachandran,Radha Shandil,Stefan Kavanagh,Shridhar Narayanan,Pravin Iyer,Kakoli Mukherjee,Vinayak P. Hosagrahara,Suresh Solapure,Shahul Hameed P,Sudha Ravishankar Med. Chem. Commun. 2016 7 1022
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Sandeep Sundriyal,Patty B. Chen,Alexandra S. Lubin,Gregor A. Lueg,Fengling Li,Andrew J. P. White,Nicholas A. Malmquist,Masoud Vedadi,Artur Scherf,Matthew J. Fuchter Med. Chem. Commun. 2017 8 1069
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